Cas no 1881894-06-9 (2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-)

2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-, is a fluorinated cyclic ketone derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a cyclohexenone core substituted with a 3-fluorophenyl group and a methyl group at the 5-position, offers reactivity for selective functionalization. The fluorine atom enhances electrophilic properties, making it useful in cross-coupling reactions or as a building block for bioactive molecules. The compound's stability and defined stereochemistry facilitate precise modifications in synthetic pathways. Its purity and consistent performance make it suitable for research and development in medicinal chemistry, particularly in the design of fluorinated analogs for drug discovery.
2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- structure
1881894-06-9 structure
Product Name:2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-
CAS No:1881894-06-9
MF:C13H13FO
MW:204.240127325058
CID:5254066
Update Time:2025-05-20

2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-
    • Inchi: 1S/C13H13FO/c1-9-5-11(8-13(15)6-9)10-3-2-4-12(14)7-10/h2-4,7-9H,5-6H2,1H3
    • InChI Key: GPYQYCIUUDJPKK-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C)CC(C2=CC=CC(F)=C2)=C1

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2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- Related Literature

Additional information on 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-

2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-

The compound with CAS No. 1881894-06-9, known as 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexenone ring with a fluorophenyl group and a methyl substituent. Recent studies have highlighted its potential applications in drug design, catalysis, and advanced materials development.

2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- exhibits remarkable stability due to its conjugated system and the electron-withdrawing effects of the fluorine atom. This stability makes it an ideal candidate for use in high-performance polymers and as a precursor in the synthesis of bioactive compounds. Researchers have also explored its role as a catalyst in various organic reactions, where it has demonstrated exceptional efficiency in promoting selective transformations.

The synthesis of 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorophenyl group into the molecule's structure is particularly noteworthy, as it enhances both the electronic properties and the overall reactivity of the compound. Recent advancements in asymmetric catalysis have further expanded the scope of its synthetic applications.

One of the most promising areas of research involving this compound is its application in drug discovery. Its ability to interact with specific biological targets has been extensively studied, with particular focus on its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Preclinical studies have shown that 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- exhibits significant bioactivity without causing notable toxicity to healthy cells.

In addition to its pharmacological applications, 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- has also been investigated for its role in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further highlighted its potential as a building block for next-generation electronic devices.

The structural integrity of 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- is further enhanced by its rigid cyclohexene ring system. This rigidity not only contributes to its stability but also plays a crucial role in determining its reactivity under various reaction conditions. The methyl group attached to the ring adds an additional layer of complexity to its chemical behavior, making it a versatile molecule for diverse applications.

Recent studies have also focused on the environmental impact of this compound. Researchers have developed novel methods for synthesizing 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl- using sustainable practices that minimize waste and reduce energy consumption. These advancements align with global efforts to promote green chemistry and sustainable manufacturing processes.

In conclusion, 2-Cyclohexen-1-one, 3-(3-fluorophenyl)-5-methyl-, CAS No. 1881894-06-9, stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.

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